Cas no 905787-10-2 (2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 905787-10-2
• MF: C₁₉H₁₄F₃N₃S
• MW: 373.394773006439
• CID: 5425567
• Update Time: 2025-05-24

2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2-cyanophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 2-[[(2-cyanophenyl)methyl]thio]-5,6,7,8-tetrahydro-4-(trifluoromethyl)-
• 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Inchi： 1S/C19H14F3N3S/c20-19(21,22)17-14-7-3-4-8-16(14)25-18(15(17)10-24)26-11-13-6-2-1-5-12(13)9-23/h1-2,5-6H,3-4,7-8,11H2
• InChI Key： FRYPSILAXQFELZ-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C(F)(F)F)=C(C#N)C=1SCC1=CC=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile

Comprehensive Overview of 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS No. 905787-10-2)

The compound 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS No. 905787-10-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrahydroquinoline core substituted with a trifluoromethyl group and a cyanophenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or intermediate in synthetic chemistry due to its versatile reactivity.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and bioavailability in drug design. The presence of the CF3 group in 905787-10-2 aligns with this trend, making it a candidate for optimizing lead compounds in medicinal chemistry. Additionally, the cyanophenyl substituent contributes to its potential as a hydrogen bond acceptor, further expanding its utility in molecular interactions.

From an industrial perspective, 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step reactions, including S-alkylation and cyclization, which are topics of interest for organic chemists. The compound’s CAS number (905787-10-2) is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

Environmental and regulatory considerations are also critical when working with such compounds. While 905787-10-2 is not classified as hazardous, its handling requires standard laboratory precautions. The growing emphasis on green chemistry has prompted researchers to explore sustainable synthesis routes for similar tetrahydroquinoline derivatives, minimizing waste and energy consumption.

In summary, 2-{(2-cyanophenyl)methylsulfanyl}-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile represents a compelling case study in modern chemical innovation. Its structural features and applications resonate with current trends in drug discovery, agrochemical development, and material science, ensuring its continued prominence in scientific literature and commercial pipelines.